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bistratamide B bistratamide B
Brand Name: Vulcanchem
CAS No.: 120881-21-2
VCID: VC0052295
InChI: InChI=1S/C27H32N6O4S2/c1-13(2)20-25-33-21(15(4)37-25)24(36)28-14(3)26-30-18(11-38-26)22(34)29-17(10-16-8-6-5-7-9-16)27-31-19(12-39-27)23(35)32-20/h5-9,12-15,17-18,20-21H,10-11H2,1-4H3,(H,28,36)(H,29,34)(H,32,35)
SMILES: CC1C2C(=O)NC(C3=NC(CS3)C(=O)NC(C4=NC(=CS4)C(=O)NC(C(=N2)O1)C(C)C)CC5=CC=CC=C5)C
Molecular Formula: C27H32N6O4S2
Molecular Weight: 568.7 g/mol

bistratamide B

CAS No.: 120881-21-2

Main Products

VCID: VC0052295

Molecular Formula: C27H32N6O4S2

Molecular Weight: 568.7 g/mol

bistratamide B - 120881-21-2

CAS No. 120881-21-2
Product Name bistratamide B
Molecular Formula C27H32N6O4S2
Molecular Weight 568.7 g/mol
IUPAC Name 18-benzyl-7,11-dimethyl-4-propan-2-yl-6-oxa-13,20-dithia-3,10,17,22,23,24-hexazatetracyclo[17.2.1.15,8.112,15]tetracosa-1(21),5(24),12(23),19(22)-tetraene-2,9,16-trione
Standard InChI InChI=1S/C27H32N6O4S2/c1-13(2)20-25-33-21(15(4)37-25)24(36)28-14(3)26-30-18(11-38-26)22(34)29-17(10-16-8-6-5-7-9-16)27-31-19(12-39-27)23(35)32-20/h5-9,12-15,17-18,20-21H,10-11H2,1-4H3,(H,28,36)(H,29,34)(H,32,35)
Standard InChIKey BRLJUCBNCZSZRH-UHFFFAOYSA-N
SMILES CC1C2C(=O)NC(C3=NC(CS3)C(=O)NC(C4=NC(=CS4)C(=O)NC(C(=N2)O1)C(C)C)CC5=CC=CC=C5)C
Canonical SMILES CC1C2C(=O)NC(C3=NC(CS3)C(=O)NC(C4=NC(=CS4)C(=O)NC(C(=N2)O1)C(C)C)CC5=CC=CC=C5)C
Synonyms bistratamide B
PubChem Compound 149118
Last Modified Nov 11 2021
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